Cas no 1154264-01-3 (1-(4-Aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)propan-1-one)

• Product Name: 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)propan-1-one
• CAS No: 1154264-01-3
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 4772202
• PubChem ID: 43556265
• Update Time: 2025-10-29

1-(4-Aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)propan-1-one
• MFCD12137339
• AKOS009579758
• starbld0020274
• 1154264-01-3
• 1-(4-aminopiperidin-1-yl)-2-pyrazol-1-ylpropan-1-one
• F1908-1351
• 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)propan-1-one

• Inchi： 1S/C11H18N4O/c1-9(15-6-2-5-13-15)11(16)14-7-3-10(12)4-8-14/h2,5-6,9-10H,3-4,7-8,12H2,1H3
• InChI Key： MPDJGZWKQXXHDU-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C=CC=N1)N1CCC(CC1)N

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)propan-1-one

Research Brief on 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)propan-1-one (CAS: 1154264-01-3)

1-(4-Aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)propan-1-one (CAS: 1154264-01-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a potential lead compound for drug development. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, making it a subject of intense scientific inquiry.

The synthesis of 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)propan-1-one involves a multi-step process that ensures high yield and purity, as reported in recent literature. The compound's structure, featuring an aminopiperidine moiety and a pyrazole ring, is critical for its biological activity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity. These synthetic and analytical advancements have paved the way for further pharmacological evaluations.

Pharmacological studies have revealed that 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)propan-1-one exhibits potent inhibitory effects on specific kinase targets, which are implicated in various disease pathways. In vitro assays have demonstrated its ability to modulate kinase activity with high selectivity, suggesting its potential as a therapeutic agent for conditions such as cancer and inflammatory diseases. Furthermore, preliminary in vivo studies have shown favorable pharmacokinetic profiles, including good bioavailability and metabolic stability, which are essential for its development as a drug candidate.

Recent research has also explored the mechanistic underpinnings of this compound's activity. Molecular docking studies and X-ray crystallography have provided insights into its binding interactions with target kinases, highlighting key residues and binding motifs that contribute to its efficacy. These findings are instrumental in guiding the design of derivatives with improved potency and selectivity. Additionally, computational modeling has been employed to predict ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, further supporting its potential for clinical translation.

Despite these promising findings, challenges remain in the development of 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)propan-1-one as a therapeutic agent. Issues such as off-target effects, potential toxicity, and scalability of synthesis need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to enhance its therapeutic index and reduce adverse effects. Collaborative efforts between academia and industry are expected to accelerate its progression through the drug development pipeline.

In conclusion, 1-(4-Aminopiperidin-1-yl)-2-(1H-pyrazol-1-yl)propan-1-one (CAS: 1154264-01-3) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural attributes, coupled with its potent biological activity, make it a valuable subject for further investigation. Continued research efforts are likely to uncover new applications and refine its therapeutic potential, contributing to the advancement of targeted therapies in medicine.